Cas no 1428348-25-7 (N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-2-(2-methylphenoxy)acetamide)

• Product Name: N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-2-(2-methylphenoxy)acetamide
• CAS No: 1428348-25-7
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 6110104
• PubChem ID: 71805391
• Update Time: 2025-05-30

N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-2-(2-methylphenoxy)acetamide
• N-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-2-(2-methylphenoxy)acetamide
• 1428348-25-7
• AKOS024557818
• N-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-2-(o-tolyloxy)acetamide
• F6430-0692
• N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-2-(2-methylphenoxy)acetamide

• Inchi： 1S/C18H19N5O2/c1-12-6-4-5-7-15(12)25-10-18(24)21-16-9-17(20-11-19-16)23-14(3)8-13(2)22-23/h4-9,11H,10H2,1-3H3,(H,19,20,21,24)
• InChI Key： GEPGPABSWRTWHB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2C(C)=CC(C)=N2)=NC=N1)(=O)COC1=CC=CC=C1C

Computed Properties

• Exact Mass: 337.15387487g/mol
• Monoisotopic Mass: 337.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-2-(2-methylphenoxy)acetamide

Professional Introduction to N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-2-(2-methylphenoxy)acetamide (CAS No. 1428348-25-7)

N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-2-(2-methylphenoxy)acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1428348-25-7, represents a fusion of heterocyclic chemistry and pharmacological innovation. Its molecular structure incorporates key functional groups that make it a promising candidate for further exploration in medicinal chemistry.

The core structure of this compound features a pyrimidine ring connected to a pyrazole moiety, both of which are well-documented heterocycles with diverse biological activities. The pyrimidine ring is particularly relevant in medicinal chemistry due to its presence in numerous pharmacologically active agents, including antiviral, anticancer, and antimicrobial drugs. The integration of the 3,5-dimethyl-1H-pyrazol-1-yl group into the molecular framework introduces additional potential sites for interaction with biological targets, enhancing the compound's versatility.

The presence of the 2-(2-methylphenoxy)acetamide moiety further enriches the compound's pharmacophoric properties. This group is known to contribute to the solubility and bioavailability of molecules, making it an attractive feature for drug design. The combination of these structural elements suggests that N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-2-(2-methylphenoxy)acetamide could exhibit a range of biological activities, particularly in areas where pyrimidine and pyrazole derivatives have shown promise.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with various biological targets. Studies indicate that the pyrazole ring may interact with enzymes and receptors involved in metabolic pathways, while the pyrimidine ring could potentially disrupt DNA replication in cancer cells. These findings are consistent with the growing interest in dual-action compounds that can modulate multiple pathways simultaneously.

The pharmaceutical industry has been increasingly focused on developing small molecules that can address complex diseases by targeting multiple pathways. N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-2-(2-methylphenoxy)acetamide aligns well with this trend, as its structural features suggest it could be repurposed for various therapeutic applications. For instance, its ability to interact with both enzymatic and receptor targets makes it a candidate for treating conditions such as inflammation, neurodegeneration, and metabolic disorders.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial results suggest that it exhibits moderate activity against certain cancer cell lines, likely due to its ability to interfere with key signaling pathways involved in cell proliferation. Additionally, preliminary assays indicate potential anti-inflammatory properties, which could make it valuable in treating chronic inflammatory diseases. These findings underscore the importance of further investigation into this compound's therapeutic potential.

The synthesis of N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-2-(2-methylphenoxy)acetamide presents an intriguing challenge for synthetic chemists. The integration of multiple heterocyclic systems requires careful planning to ensure optimal yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule. These methods not only enhance efficiency but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

The development of novel synthetic routes has been instrumental in advancing pharmaceutical research. By optimizing synthetic methodologies, chemists can produce target compounds more efficiently and cost-effectively, accelerating their transition from laboratory research to clinical application. The synthesis of N-6-(3,5-dimethyl-1H-pyrazol-1-yllpyrimidin)-4-yI -2(2-methylation phenoxy acetamide is a testament to these advancements, demonstrating how modern synthetic strategies can overcome complex structural challenges.

As research continues to uncover new biological activities and mechanisms of action, compounds like N--6(35dimethylation 11 H -pyraz01 - yI ) - pyrimidinyI - 4 y I - 22 methylphenoxy acetamide will play an increasingly important role in drug discovery and development. Their multifaceted pharmacophoric properties make them valuable tools for understanding disease processes and identifying new therapeutic strategies. Moreover their structural complexity highlights the ingenuity required in medicinal chemistry to design molecules that can interact selectively with biological targets.

The future prospects for this compound are promising given its unique structural features and preliminary biological activity data. Further preclinical studies are needed to fully elucidate its therapeutic potential and safety profile. Collaborative efforts between chemists biologists pharmacologists will be essential in translating laboratory findings into viable treatment options for patients worldwide.